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Compound of Interest

Compound Name: Butane, 1-(1-methylpropoxy)-

CAS No.: 999-65-5

Cat. No.: B031612

Get Quote

Executive Summary
Butane, 1-(1-methylpropoxy)- (Butyl sec-butyl ether) is an unsymmetrical C8 ether widely

utilized as a specialized solvent in industrial and pharmaceutical extractions. Unlike common

lower-molecular-weight ethers (e.g., diethyl ether, MTBE), this solvent offers a higher boiling

point, lower volatility, and unique lipophilicity, making it ideal for high-temperature extractions

and processes requiring reduced vapor emissions.

Its primary utility lies in the purification of organic acids (e.g., phosphoric acid) and the liquid-

liquid extraction (LLE) of lipophilic Active Pharmaceutical Ingredients (APIs) where phase

separation efficiency and solvent recovery are critical.

Physicochemical Profile
Understanding the solvent's physical properties is essential for designing safe and efficient

extraction protocols.
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Property Value / Description Impact on Extraction

IUPAC Name 1-(1-Methylpropoxy)butane
Precise identification for

regulatory filing.

Common Name Butyl sec-butyl ether
Used in commercial

procurement.

Molecular Formula Non-polar ether backbone.

Molecular Weight 130.23 g/mol
Heavier than water; affects

phase separation kinetics.

Boiling Point ~131°C (Est.)

Allows for higher temperature

processing without solvent

loss; requires vacuum for

removal.

Density ~0.77 g/mL
Floats on water (Upper

Phase).

Solubility in Water Negligible

Excellent for partitioning non-

polar compounds from

aqueous phases.

Flash Point ~25°C (Est.)
Flammable; requires standard

Class 1B solvent handling.

Peroxide Potential High

Contains a sec-butyl group (α-

hydrogen); susceptible to rapid

peroxide formation.

Critical Note: The presence of the sec-butyl group creates a tertiary carbon adjacent to the

oxygen, increasing susceptibility to radical attack and peroxide formation compared to linear

ethers. Always test for peroxides before use.
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Core Application Areas
A. Pharmaceutical Intermediates & API Extraction
In drug development, this solvent is preferred when:

Selectivity is required: Its steric bulk (sec-butyl group) offers different solvation shells than

linear ethers, potentially improving the separation of specific isomers or conformers.

Thermal stability is needed: Processes requiring heating (>50°C) to dissolve recalcitrant

solids can be performed without refluxing the solvent.

Grignard & Organometallic Chemistry: Used as a reaction medium that doubles as an

extraction solvent during workup, minimizing solvent swaps.

B. Purification of Inorganic Acids (The "Phosphoric
Acid" Process)
A major industrial application is the extraction of phosphoric acid from digestion liquors (e.g.,

lignocellulosic pulping). The ether forms a hydrogen-bonded complex with the acid, pulling it

into the organic phase while leaving impurities (metals, salts) in the aqueous phase.

Experimental Protocols
Protocol 1: General Liquid-Liquid Extraction (LLE) for
Lipophilic APIs
Objective: Isolate a non-polar drug intermediate from a crude aqueous reaction mixture.

Materials:

Crude aqueous mixture (pH adjusted based on analyte pKa).

Butane, 1-(1-methylpropoxy)- (Peroxide-free).

Brine (Saturated NaCl).

Drying Agent (

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b031612/docs?utm_src=pdf-body#application-note-high-purity-extraction-using-butane-1-1-methylpropoxy
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031612?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


or

).

Workflow Diagram:

Crude Aqueous Mixture
(Target API + Impurities)

Step 1: pH Adjustment
(Target Neutral/Non-ionized Form)

Step 2: Add Butyl sec-butyl ether
(Ratio 1:1 v/v)

Step 3: Agitation & Settling
(Allow Phase Separation)

Step 4: Phase Separation
(Top: Organic | Bottom: Aqueous)

Step 5: Wash Organic Phase
(Brine/Water to remove salts)

Collect Organic Layer

Step 6: Drying & Filtration
(Anhydrous MgSO4)

Step 7: Solvent Removal
(Rotavap @ 45°C, <20 mbar)
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Figure 1: Standard Liquid-Liquid Extraction Workflow for Lipophilic Compounds.

Step-by-Step Procedure:

Preparation: Ensure the solvent tests negative for peroxides (see Section 5).

pH Adjustment: Adjust the aqueous feed to a pH where the target molecule is neutral (e.g.,

pH > pKa + 2 for bases).

Extraction: Add Butane, 1-(1-methylpropoxy)- to the aqueous feed in a separatory funnel

(1:1 or 1:2 ratio). Shake vigorously for 2 minutes. Vent frequently.

Separation: Allow layers to settle. The ether (density ~0.77) will be the top layer.

Note: If an emulsion forms, the higher viscosity of this ether compared to diethyl ether may

require adding brine or centrifugation.

Washing: Drain the lower aqueous layer. Wash the upper organic layer with 0.5 volumes of

brine to remove entrained water.

Recovery: Dry the organic phase over anhydrous

for 15 minutes. Filter.

Concentration: Remove solvent under reduced pressure. Due to the high boiling point

(~131°C), a high vacuum (<20 mbar) and water bath (40-50°C) are required.

Protocol 2: Purification of Phosphoric Acid
(Industrial/Green Process)
Objective: Extract pure phosphoric acid (

) from a crude acidic liquor.

Mechanism: Butyl sec-butyl ether acts as a Lewis base, coordinating with the protons of

phosphoric acid to form a reversible lipophilic complex.
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Workflow Diagram:

Crude Acid Feed
(H3PO4 + Metals)

Extraction Stage
(Solvent Injection)

Scrubbing
(Remove Co-extracted Impurities)Loaded Solvent

Stripping
(Water Wash @ Elevated Temp)

Purified H3PO4Aqueous Phase

Solvent Recycle

Regenerated Solvent

Click to download full resolution via product page

Figure 2: Continuous Extraction Cycle for Acid Purification.

Step-by-Step Procedure:

Contacting: Mix the crude acid solution with Butane, 1-(1-methylpropoxy)- in a counter-

current extraction column or mixer-settler.

Loading: The phosphoric acid transfers into the ether phase. Impurities (Fe, Al, Ca) remain in

the aqueous raffinate.

Stripping: Contact the loaded ether phase with distilled water.

Critical Step: Heating the stripping water (to ~60-80°C) weakens the Ether-Acid complex,

releasing the purified acid back into the aqueous phase.

Regeneration: The stripped solvent is cooled and recycled back to the extraction stage.

Safety & Handling: The Peroxide Threat
Hazard: Like all ethers with

-hydrogens, Butane, 1-(1-methylpropoxy)- reacts with atmospheric oxygen to form explosive
hydroperoxides. The branched sec-butyl group accelerates this process.

Mandatory Safety Protocol:

Testing: Test for peroxides using KI starch paper or Quantofix® strips before every use.
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Limit: If >10 mg/L, do not distill. Treat immediately.

Inhibition: Ensure the solvent is stabilized with BHT (Butylated hydroxytoluene) or similar

inhibitors if stored for long periods.

Removal: To remove peroxides, wash the solvent with 5% aqueous

(Ferrous Sulfate) or pass through activated alumina.

Storage: Store under inert gas (Nitrogen/Argon) in amber glass bottles, away from light.

Troubleshooting Guide
Issue Probable Cause Corrective Action

Emulsion Formation
Similar densities or surfactant

presence.

Add saturated NaCl (Brine);

Filter through Celite;

Centrifuge.

Low Recovery of API pH incorrect; API is too polar.

Re-check aqueous pH;

Perform multiple extractions

(3x); Consider "salting out" the

aqueous phase.

Solvent Won't Evaporate
Vacuum insufficient for high BP

(131°C).

Increase vacuum strength (<10

mbar); Increase bath temp to

50°C; Use azeotropic

distillation with Ethanol.

Positive Peroxide Test
Aged solvent; Improper

storage.

STOP WORK. Wash with

Ferrous Sulfate solution

immediately. Retest.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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